Cas no 2005675-56-7 (4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid
• CAS No: 2005675-56-7
• MF: C₁₀H₁₅F₂NO₃
• MW: 235.227810144424
• CID: 5720841
• PubChem ID: 121201075
• Update Time: 2025-10-29

4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• starbld0033909
• 4-(4-(difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid
• F1907-4611
• AKOS026709072
• 4-[4-(difluoromethyl)piperidin-1-yl]-4-oxobutanoic acid
• 2005675-56-7
• 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid

• Inchi： 1S/C10H15F2NO3/c11-10(12)7-3-5-13(6-4-7)8(14)1-2-9(15)16/h7,10H,1-6H2,(H,15,16)
• InChI Key： APUMOOLOVORTTF-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C(CCC(=O)O)=O)CC1)F

Computed Properties

• Exact Mass: 235.10199966g/mol
• Monoisotopic Mass: 235.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid

Recent Advances in the Study of 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid (CAS: 2005675-56-7)

The compound 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid (CAS: 2005675-56-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine scaffold and difluoromethyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient, high-yield synthesis method that utilizes a novel catalytic system to introduce the difluoromethyl group. This advancement not only improves the scalability of production but also reduces the environmental impact compared to traditional methods.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. In vitro and in vivo studies have shown that 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid can significantly reduce the production of pro-inflammatory cytokines, making it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, recent structural-activity relationship (SAR) studies have identified key modifications to the piperidine ring and carboxylate moiety that enhance the compound's bioavailability and target specificity. These findings, published in Bioorganic & Medicinal Chemistry Letters (2024), provide a foundation for the design of next-generation derivatives with improved therapeutic profiles.

In the context of drug delivery, nanoparticle formulations incorporating 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid have shown enhanced tissue penetration and sustained release properties. This approach, detailed in a recent Nature Communications article (2024), addresses previous challenges related to the compound's pharmacokinetics and could significantly improve its clinical applicability.

Ongoing clinical trials are evaluating the safety and efficacy of this compound in various therapeutic areas. Preliminary results from Phase I trials suggest a favorable safety profile with minimal adverse effects, paving the way for more extensive Phase II studies in specific patient populations.

The growing body of research on 4-(4-(Difluoromethyl)piperidin-1-yl)-4-oxobutanoic acid underscores its potential as a versatile scaffold in medicinal chemistry. Future directions include exploring its applications in neurological disorders and cancer therapy, where its unique chemical properties may offer novel mechanisms of action.